Cas no 1187169-40-9 (4-(2-Chlorobenzoyl)-2-methylpyridine)

• Product Name: 4-(2-Chlorobenzoyl)-2-methylpyridine
• CAS No: 1187169-40-9
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• MDL: MFCD13153285
• CID: 4684770
• Update Time: 2025-10-28

4-(2-Chlorobenzoyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chlorobenzoyl)-2-methylpyridine
• (2-Chlorophenyl)(2-methylpyridin-4-yl)methanone

• MDL： MFCD13153285
• Inchi： 1S/C13H10ClNO/c1-9-8-10(6-7-15-9)13(16)11-4-2-3-5-12(11)14/h2-8H,1H3
• InChI Key： WLJZNWPGDMNGQZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=CN=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2-Chlorobenzoyl)-2-methylpyridine

Introduction to 4-(2-Chlorobenzoyl)-2-methylpyridine (CAS No. 1187169-40-9)

4-(2-Chlorobenzoyl)-2-methylpyridine, with the CAS number 1187169-40-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a 2-chlorobenzoyl group and a methyl group. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.

The chemical structure of 4-(2-Chlorobenzoyl)-2-methylpyridine can be represented as C₁₃H₁₀ClNO. The presence of the pyridine ring imparts significant electronic and steric properties, making it an attractive scaffold for the design and synthesis of bioactive molecules. The 2-chlorobenzoyl substituent adds further complexity and functionality, enhancing the compound's potential for modulation of biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate specific protein-protein interactions (PPIs) and enzyme activities. 4-(2-Chlorobenzoyl)-2-methylpyridine has shown promise in this area due to its ability to interact with various biological targets. For instance, studies have demonstrated that this compound can inhibit certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a potential lead compound for the development of novel therapeutic agents.

The pharmacological properties of 4-(2-Chlorobenzoyl)-2-methylpyridine have been extensively investigated in both in vitro and in vivo models. In vitro studies have shown that this compound exhibits potent inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These kinases play crucial roles in cell cycle regulation, proliferation, and apoptosis, making them attractive targets for cancer therapy.

In addition to its kinase inhibitory activity, 4-(2-Chlorobenzoyl)-2-methylpyridine has also been found to possess anti-inflammatory properties. Research has indicated that this compound can downregulate the expression of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This suggests that it may have therapeutic potential in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The mechanism of action of 4-(2-Chlorobenzoyl)-2-methylpyridine is not yet fully understood, but it is believed to involve multiple pathways. One possible mechanism is through the modulation of nuclear factor-kappa B (NF-κB) signaling, which is a key regulator of inflammation and immune responses. By inhibiting NF-κB activation, this compound may reduce the production of pro-inflammatory mediators and thereby exert its anti-inflammatory effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-Chlorobenzoyl)-2-methylpyridine in various disease models. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal side effects. However, further research is needed to fully elucidate its therapeutic potential and optimize its use in clinical settings.

Beyond its pharmaceutical applications, 4-(2-Chlorobenzoyl)-2-methylpyridine has also found use in other areas of chemistry and materials science. For example, it has been used as a building block for the synthesis of more complex molecules with diverse functionalities. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic materials.

In conclusion, 4-(2-Chlorobenzoyl)-2-methylpyridine (CAS No. 1187169-40-9) is a multifaceted compound with significant potential in both pharmaceutical and non-pharmaceutical applications. Its ability to modulate key biological targets, coupled with its favorable chemical properties, makes it an exciting area of ongoing research and development. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, further highlighting the importance of this compound in modern science.